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Compound of Interest

Compound Name: Calcium oxoglurate

Cat. No.: B1231874

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides immediate and essential safety and logistical information
for the handling of Calcium Oxoglurate (also known as Calcium a-ketoglutarate), including
comprehensive operational and disposal plans.

Chemical Identifier:

Parameter Value

Chemical Name Calcium 2-oxoglutarate

Calcium o-ketoglutarate, Calcium AKG, Calcium

Synonyms 2-oxopentanedioate
Molecular Formula C5H4Ca05
Molecular Weight 184.16 g/mol

CAS Number 71686-01-6

Hazard Identification and Personal Protective Equipment

There are conflicting classifications regarding the hazards of Calcium Oxoglurate. Some
sources classify it as not hazardous, while at least one Safety Data Sheet (SDS) for a similar
compound indicates it may be harmful if swallowed or in contact with skin.[1] Given this
discrepancy, a cautious approach is recommended.
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Recommended Personal Protective Equipment (PPE):

Protection Type

Specification

Rationale

Hand Protection

Wear protective gloves. The
specific material should be
selected based on the

potential hazards, duration of

use, and workplace conditions.

To prevent skin contact,
especially as some sources

indicate potential dermal harm.

[1](2]

Eye/Face Protection

Chemical splash-resistant
safety glasses or goggles with
side protection are
recommended. A face shield
may be appropriate in some

situations.[2]

To protect eyes from potential

splashes or dust.

Skin and Body Protection

Wear protective clothing
appropriate for the laboratory

setting.

To prevent skin exposure.[2]

Respiratory Protection

Generally not required unless
there is a risk of aerosol
formation or dust inhalation. If
needed, use a NIOSH/MSHA
or European Standard EN 149

approved respirator.

To prevent inhalation of dust or

aerosols.

First Aid Measures

Immediate response is critical in case of accidental exposure.
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Exposure Route

First Aid Procedure

If Swallowed

Do NOT induce vomiting. Rinse mouth with
water. Call a physician or poison control center

immediately.

If on Skin

Wash off immediately with plenty of soap and
water. If skin irritation occurs, get medical

advice.

If in Eyes

Rinse immediately and thoroughly with plenty of
water for at least 15 minutes, also under the
eyelids. If eye irritation persists, get medical

advice.

If Inhaled

Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.

Operational Plan for Handling Calcium Oxoglurate

A systematic approach to handling ensures safety from receipt to disposal.
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4 Receiving and Storage )

Receiving:
Inspect container for damage.
Verify label.

Upon receipt

Storage:
Store in a tightly closed container.
Keep in a dry and well-ventilated place.
Protect from moisture.

- J

Before handling

4 Handlin%and Use )
Don appropriate PPE:
Gloves, eye protection, lab coat.

i

Weighing and Preparation:
Use in a well-ventilated area or fume hood.
Avoid dust formation.

i

Experimental Use:
Follow established laboratory protocols.

- J

After use

4 Waste Disposal )
Waste Collection:
Collect in a labeled, sealed container.

i

Disposal:
Dispose of as chemical waste according to institutional and local regulations.
Do not mix with other waste.

- J

Click to download full resolution via product page

Calcium Oxoglurate Handling Workflow

Disposal Plan
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Proper disposal is crucial to prevent environmental contamination and ensure regulatory
compliance.

Solid Waste:

e Collection: Place solid Calcium Oxoglurate waste in a clearly labeled, sealed, and
compatible container.

o Storage: Store the waste container in a designated chemical waste storage area, separate
from incompatible materials.

» Disposal: Arrange for pickup and disposal by a licensed chemical waste management
company in accordance with your institution's and local regulations. Do not mix with other
waste.

Aqueous Solutions:

For dilute agueous solutions of pure Calcium Oxoglurate, neutralization and drain disposal
may be an option, but this is highly dependent on local regulations.

e Consult EHS: Always consult your institution's Environmental Health and Safety (EHS)
department before proceeding.

¢ Neutralization: If permitted, adjust the pH of the solution to a neutral range (typically 5.5 -
9.0) with a suitable neutralizing agent.

o Drain Disposal: If approved by EHS, dispose of the neutralized solution down the drain with
copious amounts of water.

Important Considerations:

« |If Calcium Oxoglurate is mixed with any hazardous chemicals, the resulting waste must be
treated as hazardous, and the disposal procedure for the hazardous component will take
precedence.

¢ Always handle uncleaned containers as you would the product itself.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1231874#personal-protective-equipment-for-
handling-calcium-oxoglurate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1231874?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/HK/en/sds/ALDRICH/289841?userType=undefined
https://aksci.com/sds/6709AF_SDS.pdf
https://www.benchchem.com/product/b1231874#personal-protective-equipment-for-handling-calcium-oxoglurate
https://www.benchchem.com/product/b1231874#personal-protective-equipment-for-handling-calcium-oxoglurate
https://www.benchchem.com/product/b1231874#personal-protective-equipment-for-handling-calcium-oxoglurate
https://www.benchchem.com/product/b1231874#personal-protective-equipment-for-handling-calcium-oxoglurate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1231874?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1231874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

